Cas no 2165421-48-5 (methyl (2R,4S)-4-(difluoromethoxy)pyrrolidine-2-carboxylate)

• Product Name: methyl (2R,4S)-4-(difluoromethoxy)pyrrolidine-2-carboxylate
• CAS No: 2165421-48-5
• MF: C₇H₁₁F₂NO₃
• MW: 195.163949251175
• CID: 5965223
• PubChem ID: 165889890
• Update Time: 2025-10-24

methyl (2R,4S)-4-(difluoromethoxy)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (2R,4S)-4-(difluoromethoxy)pyrrolidine-2-carboxylate
• 2165421-48-5
• EN300-1069846

• Inchi： 1S/C7H11F2NO3/c1-12-6(11)5-2-4(3-10-5)13-7(8)9/h4-5,7,10H,2-3H2,1H3/t4-,5+/m0/s1
• InChI Key： WTDKJNQQGICDGA-CRCLSJGQSA-N
• SMILES： FC(O[C@@H]1CN[C@@H](C(=O)OC)C1)F

Computed Properties

• Exact Mass: 195.07069954g/mol
• Monoisotopic Mass: 195.07069954g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl (2R,4S)-4-(difluoromethoxy)pyrrolidine-2-carboxylate

Methyl (2R,4S)-4-(difluoromethoxy)pyrrolidine-2-carboxylate: A Comprehensive Overview

Methyl (2R,4S)-4-(difluoromethoxy)pyrrolidine-2-carboxylate, identified by the CAS registry number 2165421-48-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolidine derivatives, which are known for their versatile applications in drug design and synthesis. The structure of this compound is characterized by a pyrrolidine ring with specific stereochemistry at the 2R and 4S positions, a difluoromethoxy group attached at the 4th position, and a methyl ester group at the 2nd position.

The synthesis of methyl (2R,4S)-4-(difluoromethoxy)pyrrolidine-2-carboxylate involves a series of carefully designed organic reactions. The starting material typically includes a pyrrolidine derivative with appropriate functional groups that can undergo substitution or addition reactions to introduce the difluoromethoxy moiety. The stereochemistry at the 2R and 4S positions is achieved through enantioselective synthesis techniques, ensuring the desired configuration for potential biological activity.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, research has shown that methyl (2R,4S)-4-(difluoromethoxy)pyrrolidine-2-carboxylate exhibits promising activity in modulating ion channels, which are critical targets for treating conditions such as epilepsy and pain. Additionally, its ability to act as a bioisostere in drug design has made it a valuable tool in medicinal chemistry.

In terms of pharmacokinetics, this compound demonstrates favorable absorption and distribution properties, making it a suitable candidate for further preclinical studies. Its stability in various physiological conditions has also been evaluated, providing insights into its potential as a drug candidate.

The application of methyl (2R,4S)-4-(difluoromethoxy)pyrrolidine-2-carboxylate extends beyond pharmacology into materials science. Its unique chemical structure allows it to serve as a building block for constructing more complex molecules with tailored properties. This versatility underscores its importance in both academic research and industrial applications.

From an environmental perspective, studies on the biodegradation and ecological impact of this compound are ongoing. Understanding its fate in different ecosystems is crucial for ensuring its safe use and minimizing potential environmental risks.

In conclusion, methyl (2R,4S)-4-(difluoromethoxy)pyrrolidine-2-carboxylate represents a multifaceted compound with diverse applications across various scientific disciplines. Its structural features, synthetic accessibility, and biological activity make it an intriguing subject for further research and development.